6β,7β,15β,16β-Dimethylene-3β,5β-dihydroxyandrostan-17-one
6β,7β,15β,16β-Dimethylene-3β,5β-dihydroxyandrostan-17-one
Brand Name:
Vulcanchem
CAS No.:
82543-16-6
VCID:
VC0022955
InChI:
InChI=1S/C21H30O3/c1-19-5-4-14-16(17(19)11-7-12(11)18(19)23)13-8-15(13)21(24)9-10(22)3-6-20(14,21)2/h10-17,22,24H,3-9H2,1-2H3/t10-,11+,12-,13-,14-,15+,16+,17-,19-,20+,21+/m0/s1
SMILES:
CC12CCC(CC1(C3CC3C4C2CCC5(C4C6CC6C5=O)C)O)O
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
6β,7β,15β,16β-Dimethylene-3β,5β-dihydroxyandrostan-17-one
CAS No.: 82543-16-6
Reference Standards
VCID: VC0022955
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
| CAS No. | 82543-16-6 |
|---|---|
| Product Name | 6β,7β,15β,16β-Dimethylene-3β,5β-dihydroxyandrostan-17-one |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (1R,2R,4R,5R,7S,10R,11S,14S,16S,18S,19S)-5,7-dihydroxy-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecan-15-one |
| Standard InChI | InChI=1S/C21H30O3/c1-19-5-4-14-16(17(19)11-7-12(11)18(19)23)13-8-15(13)21(24)9-10(22)3-6-20(14,21)2/h10-17,22,24H,3-9H2,1-2H3/t10-,11+,12-,13-,14-,15+,16+,17-,19-,20+,21+/m0/s1 |
| Standard InChIKey | GWUFXQIQXPASJU-VJWUOOCFSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@]1([C@@H]3C[C@@H]3[C@@H]4[C@@H]2CC[C@]5([C@H]4[C@@H]6C[C@@H]6C5=O)C)O)O |
| SMILES | CC12CCC(CC1(C3CC3C4C2CCC5(C4C6CC6C5=O)C)O)O |
| Canonical SMILES | CC12CCC(CC1(C3CC3C4C2CCC5(C4C6CC6C5=O)C)O)O |
| Synonyms | [3S-(3α,5α,6β,7β,8α,9β,10α,13α,14β,15β,16β)]-octadecahydro-3,5-dihydroxy-10,13-dimethyl-17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthren-17-one; |
| PubChem Compound | 13075978 |
| Last Modified | Nov 11 2021 |
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